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Compound of Interest

Compound Name: 2,3-Dibromopropene

Cat. No.: B1205560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
dibromopropene (C₃H₄Br₂), a halogenated organic compound. The information herein is

intended to support research, synthesis, and development activities by providing reliable

physical data and standardized experimental methodologies.

Overview of 2,3-Dibromopropene
2,3-Dibromopropene, with the CAS number 513-31-5, is a reactive halogenated alkene.[1] At

room temperature, it exists as a colorless to light yellow or brown liquid with a pungent odor.[2]

[3] Its structure, featuring two bromine atoms and a double bond, makes it a valuable

intermediate in organic synthesis, particularly for producing flame retardants, pharmaceuticals,

and agricultural chemicals.[2] Due to its chemical nature, it is typically stored in a cool, dark

place under an inert atmosphere to prevent degradation.[3]

Physical Properties
The physical characteristics of 2,3-dibromopropene are summarized in the table below. These

values are critical for handling, storage, and application in various experimental and industrial

settings.
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Property Value Notes Source(s)

Molecular Formula C₃H₄Br₂ [4]

Molecular Weight 199.87 g/mol [4]

Appearance

Colorless to light

yellow/orange/brown

clear liquid

At room temperature. [3][5]

Odor Pungent, irritating
Characteristic of

organohalides.
[2][5]

Boiling Point 141 °C (at 760 mmHg)
Boiling point is

pressure-dependent.

42-44 °C (at 17

mmHg)
[3][6]

Melting Point -32 °C [2]

-54 °C [5]

Density 2.045 g/mL at 25 °C [6][7]

1.934 g/mL at 25 °C [3]

2.13 g/mL
Specific Gravity

(20/20): 2.04
[8]

Refractive Index 1.544 (n20/D) [3][6]

1.5370 to 1.5470 [8]

Vapor Pressure 7.58 mmHg [4]

Solubility Insoluble in water.

The hydrocarbon

portion contributes to

hydrophobic

interactions.[5]

[3]

Soluble in organic

solvents.

Soluble in chloroform,

ether, and acetone.[2]
[2]

Flash Point 81 °C (177.8 °F) Closed cup.
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Experimental Protocols
The following sections detail standardized methodologies for determining the key physical

properties of liquid compounds like 2,3-dibromopropene.

3.1 Determination of Boiling Point (Micro-Reflux Method)

This method is suitable when only a small volume of the liquid sample is available.[9][10]

Apparatus: Small test tube (e.g., 150mm diameter), magnetic stirrer bar, heating block with

hot plate stirrer, thermometer, clamp.

Procedure:

Add approximately 0.5 mL of the liquid sample into the test tube along with a small

magnetic stirring bar.[10]

Place the test tube in the heating block and clamp it securely.

Position a thermometer so that the bulb is about 1 cm above the surface of the liquid.[10]

Turn on the stirrer to ensure gentle mixing and begin heating the block.

Observe the sample until it boils and the vapor condenses on the walls of the test tube,

creating a "reflux ring."

Adjust the thermometer's position so that its bulb is level with this reflux ring to ensure an

accurate measurement of the vapor temperature.[9]

When the temperature reading stabilizes while the liquid is gently refluxing, record this

value as the boiling point.[9][10]

It is crucial to record the atmospheric pressure at the time of measurement, as boiling

point is pressure-dependent.[10]

3.2 Determination of Density
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The density of a liquid is its mass per unit volume. A straightforward method involves direct

mass and volume measurements.[11][12]

Apparatus: Graduated cylinder or volumetric pipette, analytical balance.

Procedure:

Place a clean, dry measuring vessel (e.g., a 10 mL graduated cylinder) on the analytical

balance and tare the mass to zero.[13]

Carefully transfer a precise volume of 2,3-dibromopropene into the measuring vessel.

For higher accuracy, a volumetric pipette is recommended.[14]

Record the exact volume of the liquid added.

Place the measuring vessel containing the liquid back on the balance and record the

mass.[15]

Calculate the density using the formula: Density = Mass / Volume.[11]

The procedure should be repeated multiple times to ensure precision, and the average

value should be reported. The temperature at which the measurement is made must be

recorded.

3.3 Determination of Refractive Index

The refractive index is a fundamental optical property. It can be measured using various

methods, including a Michelson interferometer for high precision.[16]

Apparatus: A refractometer (e.g., Abbe refractometer) is most common. Alternatively, a setup

with a Michelson interferometer can be used for high-precision measurements.[16][17]

Procedure (using Abbe Refractometer):

Ensure the prism of the refractometer is clean and dry.

Calibrate the instrument using a standard sample with a known refractive index (e.g.,

distilled water).
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Place a few drops of 2,3-dibromopropene onto the surface of the measuring prism.

Close the prism assembly securely.

While looking through the eyepiece, adjust the control knob until the boundary line (the

line separating the light and dark fields) is sharp and centered on the crosshairs.

If color dispersion is observed at the boundary, adjust the compensator dial until the line is

sharp and achromatic (black and white).

Read the refractive index value from the instrument's scale. Record the temperature, as

the refractive index is temperature-dependent.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a liquid

chemical sample like 2,3-dibromopropene.
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Caption: Workflow for Physical Characterization of a Liquid Chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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